Cas no 1251615-72-1 (N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide)

N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide structure
1251615-72-1 structure
Product Name:N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
CAS No:1251615-72-1
MF:C23H24N4O3S
MW:436.526663780212
CID:5884875
PubChem ID:49665048
Update Time:2025-07-13

N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide
    • N-{6-[(4-fluorophenyl)sulfonyl]-1,3-dimethyl-2-oxo-2,3-dihydro-1H-benzimidazol-5-yl}acetamide
    • VU0624421-1
    • AKOS021835846
    • CHEMBL4542992
    • 1251615-72-1
    • F3406-7407
    • N-(3,5-dimethylphenyl)-N-(3-methoxybenzyl)-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
    • N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
    • Inchi: 1S/C23H24N4O3S/c1-16-11-17(2)13-20(12-16)27(15-19-7-5-8-21(14-19)30-4)31(28,29)22-9-6-10-26-18(3)24-25-23(22)26/h5-14H,15H2,1-4H3
    • InChI Key: DBOFXYYVCKTWIK-UHFFFAOYSA-N
    • SMILES: S(C1=CC=CN2C(C)=NN=C21)(N(C1C=C(C)C=C(C)C=1)CC1C=CC=C(C=1)OC)(=O)=O

Computed Properties

  • Exact Mass: 436.15691181g/mol
  • Monoisotopic Mass: 436.15691181g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 6
  • Complexity: 689
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 85.2Ų

N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F3406-7407-2μmol
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
2μmol
$57.0 2023-09-10
Life Chemicals
F3406-7407-5μmol
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
5μmol
$63.0 2023-09-10
Life Chemicals
F3406-7407-10μmol
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
10μmol
$69.0 2023-09-10
Life Chemicals
F3406-7407-20μmol
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
20μmol
$79.0 2023-09-10
Life Chemicals
F3406-7407-1mg
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
1mg
$54.0 2023-09-10
Life Chemicals
F3406-7407-2mg
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
2mg
$59.0 2023-09-10
Life Chemicals
F3406-7407-3mg
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
3mg
$63.0 2023-09-10
Life Chemicals
F3406-7407-4mg
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
4mg
$66.0 2023-09-10
Life Chemicals
F3406-7407-5mg
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
5mg
$69.0 2023-09-10
Life Chemicals
F3406-7407-10mg
N-(3,5-dimethylphenyl)-N-[(3-methoxyphenyl)methyl]-3-methyl-[1,2,4]triazolo[4,3-a]pyridine-8-sulfonamide
1251615-72-1
10mg
$79.0 2023-09-10

N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide Related Literature

Additional information on N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo4,3-apyridine-8-sulfonamide

Introduction to N-(3,5-dimethylphenyl)-N-(3-methoxyphenyl)methyl-3-methyl-1,2,4triazolo[4,3-apyridine-8-sulfonamide and CAS No. 1251615-72-1

N-(3,5-dimethylphenyl)-N-(3-methoxyphenylmethyl)-3-methyl-1,2,4triazolo[4,3-apyridine-8-sulfonamide (CAS No. 1251615-72-1) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of heterocyclic sulfonamides, which are widely recognized for their diverse biological activities and potential therapeutic applications.

The molecular structure of this compound features a triazolopyridine core, which is a fused heterocyclic system comprising a triazole ring and a pyridine ring. This structural motif is particularly interesting due to its ability to interact with biological targets in multiple ways, making it a valuable scaffold for drug discovery. The presence of sulfonamide functional groups further enhances its pharmacological profile by contributing to hydrogen bonding interactions and improving solubility in biological fluids.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential applications in medicine. The sulfonamide derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The compound N-(3,5-dimethylphenyl)-N-(3-methoxyphenylmethyl)-3-methyl-1,2,4triazolo[4,3-apyridine-8-sulfonamide is no exception and has been the subject of several cutting-edge studies.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions has been instrumental in achieving the desired molecular architecture. These methods not only enhance the efficiency of the synthesis but also allow for the introduction of various functional groups at specific positions within the molecule.

The biological activity of N-(3,5-dimethylphenyl)-N-(3-methoxyphenylmethyl)-3-methyl-1,2,4triazolo[4,3-apyridine-8-sulfonamide has been extensively evaluated in various preclinical studies. Research indicates that this compound exhibits promising properties as an inhibitor of certain enzymes involved in cancer cell proliferation. The sulfonamide moiety plays a crucial role in modulating the enzyme's active site, thereby disrupting its function and inhibiting tumor growth.

In addition to its potential anticancer applications, this compound has also shown promise in treating inflammatory diseases. Studies have demonstrated that it can inhibit the production of pro-inflammatory cytokines by modulating signaling pathways associated with inflammation. This makes it a potential candidate for developing novel therapeutics for conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-(3,5-dimethylphenyl)-N-(3-methoxyphenylmethyl)-3-methyl-1,2,4triazolo[4,3-apyridine-8-sulfonamide have also been thoroughly investigated. Preliminary studies suggest that it exhibits good oral bioavailability and a favorable half-life profile, which are essential characteristics for any drug candidate. Furthermore, its solubility in water and other biological fluids enhances its absorption and distribution within the body.

The development of this compound is part of a broader effort to discover new molecular entities with improved therapeutic profiles. The integration of computational chemistry and high-throughput screening techniques has accelerated the process of identifying lead compounds with high potential for further optimization. N-(3,5-dimethylphenyl)-N-(3-methoxyphenylmethyl)-3-methyl-1,2,4triazolo[4,3-apyridine-8-sulfonamide

The future prospects for this compound are promising. Ongoing research aims to further refine its chemical structure to enhance its efficacy and minimize any potential side effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial in translating these findings into clinical applications that can benefit patients worldwide.

In conclusion, N-(3,5-dimethylphenyl)-N-(3-methoxyphenylmethyl)-3-methyl-1,2,4triazolo[4,3-apyridine-8-sulfonamide (CAS No. 1251615-72-1)

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.